Cas no 4371-03-3 (methyl(propyl)propanedioic acid)

• Product Name: methyl(propyl)propanedioic acid
• CAS No: 4371-03-3
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 1515684
• PubChem ID: 12406092
• Update Time: 2025-04-21

methyl(propyl)propanedioic acid Chemical and Physical Properties

Names and Identifiers

• methyl(propyl)propanedioic acid
• Methyl(propyl)malonic acid
• Methylpropylpropanedioic acid
• propanedioic acid, 2-methyl-2-propyl-
• LogP
• Methyl(propyl)malonic acid; Methylpropylpropanedioic acid; propanedioic acid, 2-methyl-2-propyl-; LogP
• Sodium Valproate-003
• 2-METHYL-2-PROPYLPROPANEDIOICACID
• Methyl-n-propyl-malonsaure
• DTXSID30496755
• 4371-03-3
• SCHEMBL1902516
• 2,2-Pentanedicarboxylic acid
• EN300-703915
• 2-METHYL-2-PROPYLPROPANEDIOIC ACID

• Inchi： 1S/C7H12O4/c1-3-4-7(2,5(8)9)6(10)11/h3-4H2,1-2H3,(H,8,9)(H,10,11)
• InChI Key： HTEAPXDQVCMMEB-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)(C)CCC)=O

Computed Properties

• Exact Mass: 160.07356
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6